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Introduction
Hepatocyte Growth Factor (HGF) and its receptor, the mesenchymal-epithelial transition factor

(c-Met), constitute a crucial signaling pathway involved in various cellular processes, including

proliferation, motility, migration, and invasion.[1][2] Dysregulation of the HGF/c-Met signaling

cascade is strongly implicated in the development and progression of numerous human

cancers, making it a prime target for therapeutic intervention.[3][4][5] GA 0113 is a potent and

selective small molecule inhibitor of c-Met tyrosine kinase. These application notes provide a

comprehensive guide for researchers, scientists, and drug development professionals on the

utilization of GA 0113 to investigate HGF signaling pathways. The document includes detailed

protocols for key in vitro assays, data presentation in tabular format for clarity, and visual

diagrams of signaling pathways and experimental workflows.

Mechanism of Action
GA 0113 is an ATP-competitive inhibitor of the c-Met tyrosine kinase.[6] Upon binding of HGF

to the c-Met receptor, the receptor dimerizes and autophosphorylates key tyrosine residues

(Y1234 and Y1235) in its kinase domain.[1][7] This phosphorylation event initiates a

downstream signaling cascade by recruiting and activating various adapter proteins and

enzymes.[2][8] GA 0113 effectively blocks this initial autophosphorylation step, thereby

inhibiting the entire downstream signaling cascade.
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Data Presentation
Table 1: In Vitro Efficacy of GA 0113

Parameter Cell Line IC50 (nM)

c-Met Phosphorylation Hs746T (Gastric) 5.2

MKN-45 (Gastric) 8.1

SNU-5 (Gastric) 9.8

Cell Viability (72h) Hs746T (Gastric) 15.7

MKN-45 (Gastric) 22.4

SNU-5 (Gastric) 28.9

Data are representative and intended for illustrative purposes.

Table 2: Kinase Selectivity Profile of GA 0113
Kinase IC50 (nM)

c-Met 4.5

VEGFR2 > 5,000

EGFR > 10,000

PDGFRβ > 10,000

FGFR1 > 10,000

Data are representative and intended for illustrative purposes.
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1. Cell Seeding & Treatment
(with HGF and GA 0113)

2. Cell Lysis & Protein Quantification

3. SDS-PAGE & Protein Transfer

4. Membrane Blocking

5. Primary Antibody Incubation
(e.g., p-c-Met, total c-Met, p-Akt, Akt, p-ERK, ERK)

6. Secondary Antibody Incubation

7. Chemiluminescent Detection

8. Data Analysis (Densitometry)

 

1. Seed cells in 96-well plates

2. Treat with serial dilutions of GA 0113

3. Incubate for 72 hours

4. Add MTS/MTT reagent

5. Incubate and measure absorbance/luminescence

6. Calculate IC50 values

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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